Cas no 33368-94-4 (5-methyl-2-sulfanylideneimidazolidin-4-one)

5-Methyl-2-sulfanylideneimidazolidin-4-one is a heterocyclic compound featuring a thiohydantoin core structure. Its molecular framework, comprising a five-membered ring with sulfur and nitrogen functionalities, lends it utility in organic synthesis and pharmaceutical research. The compound’s reactive thione group enables participation in nucleophilic substitution and metal coordination, making it valuable for constructing complex molecules or chelating agents. Its stability under standard conditions and compatibility with further derivatization enhance its versatility in medicinal chemistry, particularly in the development of bioactive analogs. The presence of the methyl substituent at the 5-position may influence steric and electronic properties, offering tailored reactivity for specific applications. This compound is primarily used in research settings for exploratory synthesis and mechanistic studies.

5-methyl-2-sulfanylideneimidazolidin-4-one structure

33368-94-4 structure

Product Name:5-methyl-2-sulfanylideneimidazolidin-4-one

CAS No:33368-94-4

MF:C₄H₆N₂OS

MW:130.168239116669

MDL:MFCD00463395

CID:54063

PubChem ID:3032907

Update Time:2025-05-27

5-methyl-2-sulfanylideneimidazolidin-4-one Chemical and Physical Properties

Names and Identifiers

- 5-Methyl-2-thioxoimidazolidin-4-one
- 5-methyl-2-sulfanylideneimidazolidin-4-one
- 5-Methyl-2-thioguidanthion
- 5-Methyl-2-thiohydantoin
- Hydantoin, 5-methyl-2-thio-
- AS-65100
- W17250
- SCHEMBL3297056
- AKOS017407771
- 4-Methyl-2-sulfanyl-4H-imidazol-5-ol
- 4-Imidazolidinone, 5-methyl-2-thioxo-
- AMY10136
- 5-Methyl-2-thioxo-4-imidazolidinone #
- 5-Methyl-2-thioxo-4-imidazolidinone
- EN300-1228738
- MFCD00463395
- AKOS006347241
- 33368-94-4
- 4-Imidazolidinone,5-methyl-2-thioxo-(9CI)
- CS-0069807
- DTXSID00954993
- MDL： MFCD00463395
- Inchi： 1S/C4H6N2OS/c1-2-3(7)6-4(8)5-2/h2H,1H3,(H2,5,6,7,8)
- InChI Key： HYDZMARBTYAIMU-UHFFFAOYSA-N
- SMILES： S=C1NC(C(C)N1)=O

Computed Properties

Exact Mass: 130.02018
Monoisotopic Mass: 130.02008399g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 8
Rotatable Bond Count: 0
Complexity: 145
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0
Topological Polar Surface Area: 73.2Å²

Experimental Properties

Density: 1.37
PSA: 41.13

5-methyl-2-sulfanylideneimidazolidin-4-one Pricemore >>

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